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Compound of Interest

Compound Name: Chlorantraniliprole

Cat. No.: B1668704 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and mechanism of action of chlorantraniliprole. The information is curated for professionals in

research, science, and drug development, with a focus on quantitative data, experimental

methodologies, and visual representations of key processes.

Chemical Identity and Structure
Chlorantraniliprole is an insecticide belonging to the anthranilic diamide class.[1][2][3] Its

systematic IUPAC name is 3-bromo-N-[4-chloro-2-methyl-6-(methylcarbamoyl)phenyl]-1-(3-

chloro-2-pyridinyl)-1H-pyrazole-5-carboxamide.[4][5]
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Identifier Value

IUPAC Name

3-bromo-N-[4-chloro-2-methyl-6-

(methylcarbamoyl)phenyl]-1-(3-chloro-2-

pyridinyl)-1H-pyrazole-5-carboxamide

CAS Number 500008-45-7

Molecular Formula C₁₈H₁₄BrCl₂N₅O₂

Molecular Weight 483.15 g/mol

SMILES
CC1=CC(=CC(=C1NC(=O)C2=CC(=NN2C3=C(

C=CC=N3)Cl)Br)C(=O)NC)Cl

InChIKey PSOVNZZNOMJUBI-UHFFFAOYSA-N

The structure of chlorantraniliprole is characterized by a pyrazole-5-carboxamide core,

substituted with a bromophenyl group and a chloropyridinyl group. This specific arrangement is

crucial for its selective activity.

Physicochemical Properties
The physicochemical properties of chlorantraniliprole are summarized in the table below.

These properties influence its environmental fate, bioavailability, and formulation development.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1668704?utm_src=pdf-body
https://www.benchchem.com/product/b1668704?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Appearance
Fine, crystalline, off-white

powder

Melting Point 208-210 °C

Boiling Point 526.6 °C (estimated)

Density 1.507 g/cm³ at 20 °C

Vapor Pressure 6.3 x 10⁻¹² Pa at 20-25 °C

Water Solubility (20 °C)

1.023 mg/L (unbuffered) 0.972

mg/L (pH 4) 0.880 mg/L (pH 7)

0.971 mg/L (pH 9)

Octanol-Water Partition

Coefficient (Log Kow)
2.76

Dissociation Constant (pKa) 10.88

Henry's Law Constant 3.1 x 10⁻¹⁵ atm·m³/mol

Solubility in Organic Solvents at 20 °C:

Solvent Solubility (g/L) Reference

Acetone 3.446

Acetonitrile 0.711

Dichloromethane 2.476

Dimethylformamide 124

Ethyl Acetate 1.144

Methanol 1.714

n-Hexane <0.0001

o-Xylene 0.162
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Mechanism of Action
Chlorantraniliprole functions as a potent and selective activator of insect ryanodine receptors

(RyRs), which are intracellular calcium channels critical for muscle contraction. The activation

of these receptors leads to an uncontrolled release of calcium from the sarcoplasmic reticulum

of muscle cells. This sustained calcium depletion results in impaired muscle regulation, leading

to feeding cessation, paralysis, and ultimately, the death of the insect. A key feature of

chlorantraniliprole is its high selectivity for insect RyRs over their mammalian counterparts,

which accounts for its low mammalian toxicity.

Insect Muscle Cell

Chlorantraniliprole Ryanodine Receptor (RyR)

Binds and Activates

Sarcoplasmic Reticulum (SR)
(Ca²⁺ Store)

Uncontrolled Ca²⁺ Release
Depletes Ca²⁺

Muscle Paralysis & Death
Leads to

Click to download full resolution via product page

Caption: Mechanism of action of chlorantraniliprole in insect muscle cells.

Experimental Protocols
General Synthesis Pathway
The synthesis of chlorantraniliprole involves a multi-step process. A common route involves

the reaction of two key intermediates: 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-

carboxylic acid and 2-amino-5-chloro-N,3-dimethylbenzamide. The general workflow is outlined

below.
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Intermediate A:
2-amino-5-chloro-N,3-dimethylbenzamide

Coupling Reaction

Intermediate B:
3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid

Chlorantraniliprole

Click to download full resolution via product page

Caption: Simplified synthesis pathway for chlorantraniliprole.

Methodology Overview: The synthesis generally proceeds by preparing the two key

intermediates separately and then coupling them. For instance, one patented method involves

suspending 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid in a solvent,

followed by the addition of 2-amino-5-chloro-N,3-dimethylbenzamide and a coupling agent like

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) in an ice bath. The reaction mixture is

stirred and allowed to proceed to completion. The final product, chlorantraniliprole, is then

isolated and purified, often through washing and recrystallization, with yields reported to be

high. Purity is typically confirmed using techniques such as HPLC and NMR.

Analytical Method for Residue Determination
A common and sensitive method for the determination of chlorantraniliprole residues in

agricultural products involves Solid Phase Extraction (SPE) followed by Liquid Chromatography

with tandem mass spectrometry (LC-MS/MS).

Protocol for Fruits and Vegetables:

Sample Preparation: A homogenized sample (e.g., 20.0 g) is weighed.

Extraction: The sample is extracted with acetonitrile, often after an initial soak in water. The

mixture is homogenized and filtered. This process may be repeated to ensure complete

extraction.
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Clean-up: The extract is passed through a Solid Phase Extraction (SPE) cartridge (e.g.,

octadecylsilanized silica gel) to remove interfering matrix components.

Concentration: The eluate from the SPE cartridge is concentrated, often under reduced

pressure at a temperature below 40°C.

Reconstitution: The residue is redissolved in a suitable solvent mixture (e.g., methanol or

acetonitrile/toluene).

Analysis: The final solution is analyzed by LC-MS/MS. Quantification is achieved by

comparing the peak area of the analyte in the sample to that of a known concentration

standard.

Sample Homogenization

Acetonitrile Extraction

Solid Phase Extraction (SPE) Clean-up

Solvent Evaporation

Reconstitution in Mobile Phase

LC-MS/MS Analysis
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Caption: Experimental workflow for chlorantraniliprole residue analysis.

Metabolism
The metabolism of chlorantraniliprole has been studied in various organisms. In livestock,

metabolism is extensive. The major metabolic pathways include:

Hydroxylation of the N-methyl group.

Hydroxylation of the tolyl methyl group.

Cyclization with the loss of water to form a quinazolinone derivative.

N-demethylation.

In insects, metabolic resistance can develop through the upregulation of detoxification genes,

such as those encoding cytochrome P450s and glutathione S-transferases. Chronic sublethal

exposure in insects has been shown to disrupt sugar and fatty acid metabolism.

Toxicological Profile
Chlorantraniliprole exhibits very low acute toxicity to mammals. The acute oral LD50 in rats is

greater than 5000 mg/kg. Studies have shown it is not carcinogenic, genotoxic, neurotoxic, or a

developmental toxicant in mammals. Its high degree of selectivity for insect ryanodine

receptors is a primary reason for its favorable safety profile in non-target species.

This guide provides a foundational understanding of chlorantraniliprole for scientific and

research applications. For specific experimental applications, it is recommended to consult

detailed, peer-reviewed publications and validated analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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